2,4-Bis(2,6-diethylphenylimino)pentane

• Molecular Formula: C25H34N2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 2-N,4-N-bis(2,6-diethylphenyl)pentane-2,4-diimine
• InChI: InChI=1S/C25H34N2/c1-7-20-13-11-14-21(8-2)24(20)26-18(5)17-19(6)27-25-22(9-3)15-12-16-23(25)10-4/h11-16H,7-10,17H2,1-6H3
• InChI Key: BQUVXKJCYAIGQC-UHFFFAOYSA-N
• SMILES: CCC1=C(C(=CC=C1)CC)N=C(C)CC(=NC2=C(C=CC=C2CC)CC)C

Description

2,4-Bis(2,6-diethylphenylimino)pentane, commonly known as 'BDEP', is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. BDEP belongs to the family of Schiff bases and is synthesized by the condensation of 2,6-diethylbenzaldehyde and 2,4-pentanedione.

Mechanism of Action

BDEP's mechanism of action is not fully understood, but it is believed to interact with various enzymes and proteins in the body. BDEP has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can have both beneficial and detrimental effects on the body.
Biochemical and Physiological Effects
BDEP has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that BDEP can induce DNA damage and inhibit cell proliferation. BDEP has also been shown to have antioxidant properties and can scavenge free radicals. In vivo studies have shown that BDEP can reduce inflammation and oxidative stress in animal models of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BDEP is its ease of synthesis and purification, making it readily available for research purposes. BDEP is also stable under normal laboratory conditions and can be stored for an extended period. However, one of the limitations of BDEP is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research of BDEP. One potential area of research is the development of BDEP-based materials for use in organic electronics and optoelectronics. Another area of research is the investigation of BDEP's potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further studies are needed to understand the mechanism of action of BDEP and its potential toxicity.
Conclusion
In conclusion, BDEP is a versatile compound that has gained significant attention in scientific research due to its unique properties and potential applications. BDEP's ease of synthesis and stability make it an attractive candidate for various research applications, including organic electronics and optoelectronics. Further research is needed to fully understand BDEP's mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of BDEP involves the condensation reaction of 2,6-diethylbenzaldehyde and 2,4-pentanedione in the presence of a base catalyst. The reaction is carried out under reflux conditions in ethanol, and the resulting product is purified by recrystallization. The yield of BDEP is typically around 60%, and the compound can be stored at room temperature for an extended period.

Scientific Research Applications

BDEP has been extensively studied for its potential applications in various scientific fields. One of the primary applications of BDEP is in the field of organic electronics, where it has been used as a hole-transporting material in organic light-emitting diodes (OLEDs). BDEP has also been explored as a photosensitizer in dye-sensitized solar cells (DSSCs) due to its high molar extinction coefficient and good electron injection properties.